![molecular formula C22H17FN4O2S2 B2588817 N-(4-fluorophenyl)-2-((5-(2-(naphthalen-1-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide CAS No. 392297-91-5](/img/structure/B2588817.png)
N-(4-fluorophenyl)-2-((5-(2-(naphthalen-1-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorophenyl)-2-((5-(2-(naphthalen-1-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H17FN4O2S2 and its molecular weight is 452.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-HIV Applications
Research has demonstrated that acetamide derivatives, including those related to the specified compound, show promising anti-HIV properties. A study utilizing DFT calculations on 2-(4-(naphthalen-2-yl)-1,2,3-thiadiazol-5-ylthio)-N-acetamide (TTA) derivatives highlighted their potential as anti-HIV drugs through the analysis of Fukui functions. These compounds interact with biological molecules like tyrosine primarily through nitrogen atoms, suggesting a mechanism for inhibiting HIV replication (Oftadeh, Mahani, & Hamadanian, 2013). Further studies on similar compounds have confirmed their efficacy as non-nucleoside HIV-1 reverse transcriptase inhibitors, with certain derivatives exhibiting potent antiviral activity (Zhan et al., 2009).
Anticancer Potential
Acetamide derivatives also exhibit anticancer activity. Research into N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds revealed their cytotoxic effects against breast cancer cell lines. These effects were rationalized through DFT calculations and docking studies, indicating the potential of these compounds as cancer therapeutics (Abu-Melha, 2021). Another study on thiazole and thiadiazole derivatives highlighted significant anticancer activity against several cancer cell lines, suggesting their role in inducing apoptosis in cancer cells (Ekrek et al., 2022).
Other Therapeutic Applications
Beyond anti-HIV and anticancer applications, acetamide derivatives are explored for their potential in addressing various other health conditions. For instance, compounds with similar chemical frameworks have been studied for their anti-inflammatory activity, showcasing the versatility of acetamide derivatives in therapeutic drug development (Sunder & Maleraju, 2013). Additionally, the exploration of these compounds as inhibitors of specific enzymes like glutaminase further exemplifies their potential in targeted therapies (Shukla et al., 2012).
properties
IUPAC Name |
N-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17FN4O2S2/c23-16-8-10-17(11-9-16)24-20(29)13-30-22-27-26-21(31-22)25-19(28)12-15-6-3-5-14-4-1-2-7-18(14)15/h1-11H,12-13H2,(H,24,29)(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJEPLIVMXHHEJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=NN=C(S3)SCC(=O)NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17FN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.